Cas no 2229139-62-0 (1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol
• CAS No: 2229139-62-0
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 6253895
• PubChem ID: 165690131
• Update Time: 2025-06-26

1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol
• 1-[(3-bromo-4-chlorophenyl)methyl]cyclopropan-1-ol
• EN300-1926636
• 2229139-62-0

• Inchi： 1S/C10H10BrClO/c11-8-5-7(1-2-9(8)12)6-10(13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： KCDYZFDBQKCSHS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1(CC1)O)Cl

Computed Properties

• Exact Mass: 259.96036g/mol
• Monoisotopic Mass: 259.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol

Professional Introduction to 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol (CAS No: 2229139-62-0)

1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol, with the CAS number 2229139-62-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropanol core substituted with a bromo and chloro-substituted phenyl group, has garnered attention due to its unique structural properties and potential biological activities. The presence of both bromine and chlorine atoms in the aromatic ring enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The compound's structure, characterized by a rigid cyclopropane ring connected to an aromatic ring with halogen substituents, suggests potential applications in the synthesis of novel pharmaceutical agents. The cyclopropane moiety is known for its strained three-membered ring, which can be exploited in designing molecules with enhanced binding affinity to biological targets. This structural feature, combined with the electron-withdrawing effects of the bromo and chloro groups, makes 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The compound's dual halogen substitution pattern on the aromatic ring not only increases its lipophilicity but also enhances its ability to interact with biological macromolecules. This has led to investigations into its potential as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy.

Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery. The bromo and chloro substituents in 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol facilitate nucleophilic aromatic substitution reactions, allowing for facile introduction of other functional groups. This reactivity has been exploited in the development of libraries of compounds for high-throughput screening (HTS) to identify novel bioactive molecules. The cyclopropane ring further contributes to the structural diversity of these compounds, providing unique pharmacophores that can be optimized for improved pharmacokinetic properties.

The compound's potential as a building block for drug discovery has also been recognized in the context of fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets and then linking these fragments together to form more potent and selective inhibitors. The structural features of 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol make it an ideal candidate for such strategies, as its rigid framework and halogen substituents can be used to establish initial interactions with target proteins.

Moreover, the compound's stability under various reaction conditions makes it a versatile intermediate in synthetic chemistry. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allows for the introduction of aryl or heteroaryl groups at different positions on the aromatic ring. These modifications can be tailored to fine-tune the biological activity of derived compounds, making 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol a valuable asset in medicinal chemistry research.

In conclusion, 1-(3-bromo-4-chlorophenyl)methylcyclopropan-1-ol (CAS No: 2229139-62-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a promising candidate for further exploration in drug discovery and development. The compound's potential applications in synthesizing novel bioactive molecules highlight its importance as an intermediate in medicinal chemistry research. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly crucial role in developing innovative treatments for various diseases.